4-(4-Fluorophenyl)-3-buten-2-one
Cat. No. B8815834
M. Wt: 164.18 g/mol
InChI Key: IXOKEPVAYTWJGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06177462B1
Procedure details
In a 250 ml single neck flask was charged 12.4 g (100 mmoles,1.0 eq) of 4-fluorobenzaldehyde dissolved in 30 ml of acetone. To this was added 5 g of 10% aqueous sodium hydroxide solution (12.5 mmoles, 0.125 eq), dropwise and during the course of addition, temperature was kept no higher than 25° C., while the mixture was agitated continuously for 30 minutes. To the mixture was added 50 ml of water, followed by 100 ml of ethyl acetate, the phases were separated and the organic phase was washed with water three times and then dried, and concentrated to obtain 13.5 g of 4-(4-fluorophenyl)-3-buten-2-one as a faintly yellow oil in 82.3% yield.
Yield
82.3%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][CH:3]=1.[OH-].[Na+].O.C(OCC)(=O)C.[CH3:19][C:20]([CH3:22])=[O:21]>>[F:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[CH:19][C:20](=[O:21])[CH3:22])=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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12.4 g
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Type
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reactant
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Smiles
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FC1=CC=C(C=O)C=C1
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Step Two
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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O
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Step Four
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Step Five
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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CC(=O)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was agitated continuously for 30 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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dropwise and during the course of addition, temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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was kept no higher than 25° C., while the mixture
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CUSTOM
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Type
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CUSTOM
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|
Details
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the phases were separated
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WASH
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Type
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WASH
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|
Details
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the organic phase was washed with water three times
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C=CC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 13.5 g | |
| YIELD: PERCENTYIELD | 82.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
